molecular formula C27H22N2O3S2 B301374 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

Cat. No. B301374
M. Wt: 486.6 g/mol
InChI Key: QPNSTJPGMNGASZ-OEAKJJBVSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one, also known as DMBTQ, is a novel organic compound with potential applications in medicinal chemistry. This compound has recently gained attention due to its unique chemical structure and promising biological activities.

Mechanism of Action

The exact mechanism of action of 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is not fully understood. However, it is believed that 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one exerts its biological effects by interacting with various molecular targets in the body, such as enzymes, receptors, and ion channels. 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been shown to modulate the activity of certain receptors involved in the immune response and inflammation.
Biochemical and Physiological Effects:
10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and reduce inflammation. 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has also been shown to modulate the immune response by increasing the production of cytokines and chemokines. Additionally, 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is its broad range of biological activities, which makes it a promising candidate for the development of new drugs and therapies. However, there are also some limitations associated with the use of 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one in lab experiments. One limitation is the relatively complex synthesis process, which may limit its availability and accessibility. Additionally, the exact mechanism of action of 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one. One potential direction is the development of new drugs and therapies based on the chemical structure of 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one. Another direction is the investigation of the mechanism of action of 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one, which may lead to a better understanding of its biological activities. Additionally, future studies may explore the use of 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one in combination with other drugs or therapies to enhance its therapeutic potential. Finally, further research may be needed to optimize the synthesis process of 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one and improve its availability and accessibility.

Synthesis Methods

The synthesis of 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one involves the reaction of 2-thiophenecarboxaldehyde and 2,4-dimethoxybenzaldehyde with 2-aminothiophenol and 2-aminobenzothiazole in the presence of a catalyst. The reaction proceeds through a series of intermediate steps, resulting in the formation of 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one. The synthesis of 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is a relatively complex process that requires expertise in organic chemistry.

Scientific Research Applications

10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been studied extensively for its potential applications in medicinal chemistry. It has been shown to possess a wide range of biological activities, including anticancer, antitumor, antifungal, and antibacterial properties. 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has also been investigated for its ability to modulate the immune system, reduce inflammation, and improve cognitive function. These properties make 10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one a promising candidate for the development of new drugs and therapies.

properties

Product Name

10-(2,4-dimethoxybenzylidene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

Molecular Formula

C27H22N2O3S2

Molecular Weight

486.6 g/mol

IUPAC Name

(14E)-14-[(2,4-dimethoxyphenyl)methylidene]-11-thiophen-2-yl-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one

InChI

InChI=1S/C27H22N2O3S2/c1-31-18-11-9-17(21(15-18)32-2)14-23-26(30)29-25(22-8-5-13-33-22)20-12-10-16-6-3-4-7-19(16)24(20)28-27(29)34-23/h3-9,11,13-15,25H,10,12H2,1-2H3/b23-14+

InChI Key

QPNSTJPGMNGASZ-OEAKJJBVSA-N

Isomeric SMILES

COC1=CC(=C(C=C1)/C=C/2\C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=CS6)OC

SMILES

COC1=CC(=C(C=C1)C=C2C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=CS6)OC

Canonical SMILES

COC1=CC(=C(C=C1)C=C2C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=CS6)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.